Cas no 2138256-45-6 (4-Oxazolecarboxylic acid, 5-[(2-thiazolylamino)methyl]-)

• Product Name: 4-Oxazolecarboxylic acid, 5-[(2-thiazolylamino)methyl]-
• CAS No: 2138256-45-6
• MF: C₈H₇N₃O₃S
• MW: 225.224479913712
• CID: 5259921
• Update Time: 2025-05-20

4-Oxazolecarboxylic acid, 5-[(2-thiazolylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-[(2-thiazolylamino)methyl]-

• Inchi： 1S/C8H7N3O3S/c12-7(13)6-5(14-4-11-6)3-10-8-9-1-2-15-8/h1-2,4H,3H2,(H,9,10)(H,12,13)
• InChI Key： WFNCTBOCPMUXCP-UHFFFAOYSA-N
• SMILES： O1C(CNC2=NC=CS2)=C(C(O)=O)N=C1

Additional information on 4-Oxazolecarboxylic acid, 5-[(2-thiazolylamino)methyl]-

Recent Advances in the Study of 4-Oxazolecarboxylic acid, 5-[(2-thiazolylamino)methyl]- (CAS: 2138256-45-6)

The compound 4-Oxazolecarboxylic acid, 5-[(2-thiazolylamino)methyl]- (CAS: 2138256-45-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines oxazole and thiazole moieties, exhibits promising biological activity, particularly in the context of antimicrobial and anticancer research. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial potential of 4-Oxazolecarboxylic acid, 5-[(2-thiazolylamino)methyl]- against drug-resistant bacterial strains. The researchers synthesized a series of derivatives and evaluated their efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The results demonstrated that the compound exhibited potent inhibitory activity, with minimum inhibitory concentrations (MICs) in the range of 2-8 µg/mL, suggesting its potential as a lead compound for novel antibiotic development.

In addition to its antimicrobial properties, recent research has highlighted the anticancer potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its ability to inhibit the proliferation of various cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The compound was found to induce apoptosis through the activation of caspase-3 and caspase-9, indicating a mitochondrial-dependent pathway. Furthermore, molecular docking studies revealed that it interacts with key residues in the ATP-binding pocket of protein kinases, suggesting a potential mechanism for its antiproliferative effects.

The synthesis of 4-Oxazolecarboxylic acid, 5-[(2-thiazolylamino)methyl]- has also been a focus of recent research. A novel, high-yield synthetic route was reported in Organic & Biomolecular Chemistry (2023), which utilized a one-pot multicomponent reaction involving 2-aminothiazole, glyoxylic acid, and an appropriate aldehyde. This method not only improved the overall yield (up to 85%) but also reduced the number of purification steps, making it more suitable for large-scale production. The optimized synthesis has paved the way for further structure-activity relationship (SAR) studies and the development of more potent analogs.

Pharmacokinetic studies of this compound have also advanced in recent years. A 2024 preclinical study published in European Journal of Pharmaceutical Sciences evaluated its absorption, distribution, metabolism, and excretion (ADME) properties in rodent models. The results indicated favorable oral bioavailability (approximately 65%) and a half-life of 4.2 hours, suggesting its potential for oral administration. However, the study also identified the need for further optimization to improve metabolic stability, as the compound was found to undergo rapid glucuronidation in the liver.

Looking ahead, researchers are exploring the potential of 4-Oxazolecarboxylic acid, 5-[(2-thiazolylamino)methyl]- as a versatile scaffold for drug discovery. Its unique structure allows for diverse modifications, enabling the development of compounds with tailored biological activities. Current efforts are focused on designing derivatives with improved selectivity, reduced toxicity, and enhanced pharmacokinetic profiles. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, recent studies on 4-Oxazolecarboxylic acid, 5-[(2-thiazolylamino)methyl]- (CAS: 2138256-45-6) have significantly advanced our understanding of its therapeutic potential and synthetic accessibility. Its dual antimicrobial and anticancer activities, coupled with recent improvements in synthesis and pharmacokinetic properties, position it as a promising candidate for further drug development. Future research should focus on elucidating its precise molecular targets, optimizing its pharmacological properties, and evaluating its efficacy in more complex disease models.